N-(2,4-dichlorophenyl)-2-(3-isopropylphenoxy)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(3-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C17H17Cl2NO2/c1-11(2)12-4-3-5-14(8-12)22-10-17(21)20-16-7-6-13(18)9-15(16)19/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key: YXJZKRIDXQFMAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(3-isopropylphenoxy)acetamide is a useful research compound. Its molecular formula is C17H17Cl2NO2 and its molecular weight is 338.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 337.0636342 g/mol and the complexity rating of the compound is 365. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Research

N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a related compound, has been synthesized and studied for its potential anticancer properties. In silico modeling targeted the VEGFr receptor, indicating its relevance in cancer research (Sharma et al., 2018).

Pesticide Potential

Various derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide and N-alkyl (aryl)-2,4-dichlorophenoxyacetamide have been characterized as potential pesticides. Their structures were analyzed through X-ray powder diffraction, suggesting their applicability in pest control (Olszewska et al., 2009); (Olszewska et al., 2008).

Quantum Chemical Studies

Quantum chemical calculations have been conducted on 2,2-dichloro-N-(2,3-dichlorophenyl) acetamide and 2,2-dichloro-N-(2,4-dichlorophenyl) acetamide. These studies involve analyzing molecular structure, vibrational frequencies, and thermodynamic properties, which can be crucial for understanding the behavior and applications of these compounds (Choudhary et al., 2014).

Herbicide Detection

A molecularly imprinted polymer-based sensor system for 2,4-dichlorophenoxy-acetic acid, a related compound, was developed for herbicide detection. This study highlights the potential for developing sensitive detection systems for environmental monitoring (Kröger et al., 1999).

Photovoltaic Efficiency

Benzothiazolinone acetamide analogs, including compounds structurally related to N-(2,4-dichlorophenyl)-2-(3-isopropylphenoxy)acetamide, have been analyzed for their potential in photovoltaic applications. This includes studying their light harvesting efficiency and electron injection properties, suggesting their utility in solar energy technologies (Mary et al., 2020).